2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate
Overview
Description
2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate, or 2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate, is an organic compound belonging to the family of piperidines. It is a white to off-white crystalline solid with a molecular weight of 250.3 g/mol and a melting point of 212-214 °C. This compound has a wide range of applications in the scientific and research fields, and is used in the synthesis of a variety of compounds.
Scientific Research Applications
2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate is used in a variety of scientific research applications. It is used as a reagent in the synthesis of novel piperidine derivatives, which are important building blocks for the synthesis of drugs and other compounds. This compound is also used in the synthesis of a variety of heterocyclic compounds, which are important in the study of biological systems. Additionally, it is used in the synthesis of a variety of metal complexes, which are important in the study of catalytic processes.
Mechanism of Action
2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate acts as a nucleophile in organic reactions, and is capable of forming covalent bonds with electrophilic substrates. This compound can react with a variety of substrates, including alkenes, alkynes, and aldehydes, and can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate is not known to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate is an inexpensive and readily available reagent, making it an ideal choice for laboratory experiments. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that this compound is highly soluble in water, making it difficult to isolate and purify the desired product.
Future Directions
In the future, 2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate could be used to synthesize a variety of novel compounds, such as peptides and peptidomimetics, which could have potential applications in drug discovery and development. Additionally, this compound could be used in the synthesis of metal complexes, which could be used in the study of catalytic processes. Furthermore, this compound could be used as a starting material in the synthesis of a variety of heterocyclic compounds, which could be used in the study of biological systems. Finally, this compound could be used in the synthesis of novel piperidine derivatives, which could be used in the synthesis of drugs and other compounds.
Synthesis Methods
2,6-dimethyl 4-hydroxy piperidine-2,6-dicarboxylate can be synthesized by reacting 2,6-dimethylpiperidine-4-carboxylic acid with anhydrous sodium hydroxide in aqueous ethanol, followed by the addition of hydrogen chloride gas. The reaction is carried out at room temperature and the product is isolated by filtration.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate involves the protection of piperidine, followed by the addition of two carboxylic acid groups to the protected piperidine ring. The final step involves the removal of the protecting group to yield the target compound.", "Starting Materials": ["2,6-dimethylpiperidine", "diethyl malonate", "p-toluenesulfonic acid", "methanol", "sodium hydroxide", "acetic anhydride", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water"], "Reaction": ["Protection of piperidine using acetic anhydride and hydrochloric acid to yield 2,6-dimethylpiperidine diacetate", "Addition of diethyl malonate to the protected piperidine ring using p-toluenesulfonic acid as a catalyst to yield (2R,4s,6S)-2,6-dimethyl-4-carboxypiperidine-2,6-dicarboxylic acid diethyl ester", "Hydrolysis of the diethyl ester using sodium hydroxide to yield (2R,4s,6S)-4-carboxypiperidine-2,6-dicarboxylic acid", "Methylation of the carboxylic acid using methanol and sulfuric acid to yield (2R,4s,6S)-4-methylcarboxypiperidine-2,6-dicarboxylic acid", "Reduction of the carboxylic acid using sodium borohydride to yield (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylic acid", "Esterification of the hydroxyl group using diethyl carbonate and p-toluenesulfonic acid to yield 2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate", "Deprotection of the piperidine using sodium bicarbonate and ethyl acetate to yield the target compound"] } | |
| 26784-23-6 | |
Molecular Formula |
C9H15NO5 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
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